Cas no 2228468-50-4 (1-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228468-50-4
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6280598
• PubChem ID: 165640593
• Update Time: 2025-10-15

1-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• 2228468-50-4
• EN300-1982988
• [1-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C13H18ClNO/c1-12(2)7-13(12,8-15)9-5-4-6-10(14)11(9)16-3/h4-6H,7-8,15H2,1-3H3
• InChI Key： PTVGSLHJJVANAP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

1-(3-Chloro-2-Methoxyphenyl)-2,2-Dimethylcyclopropylmethanamine: A Comprehensive Overview

1-(3-Chloro-2-Methoxyphenyl)-2,2-Dimethylcyclopropylmethanamine, identified by the CAS Registry Number 2228468-50-4, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of cyclopropylmethanamines, which are known for their potential applications in drug design and materials science. The molecule's structure comprises a cyclopropane ring substituted with a methanamine group and a 3-chloro-2-methoxyphenyl moiety, making it a versatile building block for further chemical modifications.

The synthesis of 1-(3-Chloro-2-Methoxyphenyl)-2,2-Dimethylcyclopropylmethanamine involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored various strategies, including transition-metal-catalyzed cyclopropanations and nucleophilic substitutions, to optimize the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. Its stability under thermal and oxidative conditions has been thoroughly investigated, revealing moderate stability that makes it suitable for applications requiring controlled reactivity.

The biological activity of 1-(3-Chloro-2-Methoxyphenyl)-2,2-Dimethylcyclopropylmethanamine has been a focal point of recent studies. Preclinical trials have demonstrated its potential as an inhibitor of certain enzyme pathways involved in inflammatory responses and neurodegenerative diseases. The methoxy group at the 2-position of the phenyl ring contributes significantly to its pharmacokinetic profile, enhancing bioavailability and reducing systemic toxicity.

Furthermore, computational chemistry techniques have been employed to model the molecular interactions of this compound with target proteins. These studies have provided insights into its binding affinity and selectivity, paving the way for its potential use in developing novel therapeutic agents.

In the context of materials science, this compound has shown promise as a precursor for advanced polymers and nanomaterials due to its rigid cyclopropane structure and functional substituents. Its ability to form stable covalent bonds under specific reaction conditions makes it an attractive candidate for polymerization reactions.

Recent research has also explored the environmental fate of 1-(3-Chloro-2-Methoxyphenyl)-2,2-Dimethylcyclopropylmethanamine. Studies indicate that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less toxic byproducts. This information is crucial for assessing its ecological impact and ensuring sustainable practices in its production and application.

In conclusion, 1-(3-Chloro-2-Methoxyphenyl)-2,2-Dimethylcyclopropylmethanamine (CAS No. 2228468-50-4) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methods and biological studies, positions it as a valuable tool for future innovations in drug discovery and materials science.